5-ethyl-3-oxo-2-phenyl-N-(m-tolyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: 5-ethyl-N-(3-methylphenyl)-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C22H20N4O2/c1-3-25-13-18(21(27)23-16-9-7-8-15(2)12-16)20-19(14-25)22(28)26(24-20)17-10-5-4-6-11-17/h4-14H,3H2,1-2H3,(H,23,27)
• InChI Key: IWUURFSVSQYJEX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)NC4=CC=CC(=C4)C
• Molecular Formula: C22H20N4O2
• Molecular Weight: 372.4 g/mol

Description

The compound “5-ethyl-3-oxo-2-phenyl-N-(m-tolyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide” is a heterocyclic chemical compound. It belongs to the class of pyrazolines, which are known for their confirmed biological and pharmacological activities.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, Infrared (IR) spectroscopy can provide information about the functional groups present in the molecule. Nuclear Magnetic Resonance (NMR) spectroscopy can provide detailed information about the structure of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various analytical techniques. For instance, the elemental composition can be determined using elemental analysis. The mass spectrum can provide information about the molecular weight and the structure of the molecule.

Scientific Research Applications

Antimicrobial Applications

Several studies have demonstrated the antimicrobial properties of compounds similar to "5-ethyl-3-oxo-2-phenyl-N-(m-tolyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide." For example, compounds derived from similar chemical structures have shown excellent biocidal properties against Gram-positive and Gram-negative bacteria, as well as yeast-like and filamentous fungi (Youssef, Abbady, Ahmed, & Omar, 2011).

Anticancer Applications

Compounds with structures akin to the one have been synthesized and evaluated for their anticancer properties. Novel pyrazolopyrimidines derivatives, for instance, have been investigated for their anticancer and anti-5-lipoxygenase activities, showcasing a potential in the design of new therapeutic agents (Rahmouni et al., 2016).

Corrosion Inhibition

Research on pyranpyrazole derivatives, including those structurally related to the compound , has identified them as effective corrosion inhibitors for mild steel, useful for industrial pickling processes. These compounds demonstrate high efficiency and stability, making them valuable in protecting metal surfaces against corrosion (Dohare et al., 2017).

Future Directions

The future research directions for this compound could involve exploring its potential biological and pharmacological activities. Given the diverse activities of pyrazolines and their derivatives, this compound could be a promising candidate for drug development.